Cas no 1267130-39-1 (5-Methyl-1-(2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid)
5-Methyl-1-(2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1267130-39-1
- 1-Isobutyl-5-methyl-1h-1,2,3-triazole-4-carboxylic acid
- 5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
- AKOS011330873
- 5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylicacid
- CS-0288598
- EN300-1592618
- 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-(2-methylpropyl)-
- 5-Methyl-1-(2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid
-
- Inchi: 1S/C8H13N3O2/c1-5(2)4-11-6(3)7(8(12)13)9-10-11/h5H,4H2,1-3H3,(H,12,13)
- InChI Key: BZRWZUISRPZCHG-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)N(CC(C)C)N=N1)=O
Computed Properties
- Exact Mass: 183.100776666g/mol
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 349.1±34.0 °C(Predicted)
- pka: 3.44±0.50(Predicted)
5-Methyl-1-(2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592618-0.05g |
5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267130-39-1 | 0.05g |
$827.0 | 2023-06-04 | ||
| Enamine | EN300-1592618-0.1g |
5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267130-39-1 | 0.1g |
$867.0 | 2023-06-04 | ||
| Enamine | EN300-1592618-0.25g |
5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267130-39-1 | 0.25g |
$906.0 | 2023-06-04 | ||
| Enamine | EN300-1592618-0.5g |
5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267130-39-1 | 0.5g |
$946.0 | 2023-06-04 | ||
| Enamine | EN300-1592618-1.0g |
5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267130-39-1 | 1g |
$986.0 | 2023-06-04 | ||
| Enamine | EN300-1592618-2.5g |
5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267130-39-1 | 2.5g |
$1931.0 | 2023-06-04 | ||
| Enamine | EN300-1592618-5.0g |
5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267130-39-1 | 5g |
$2858.0 | 2023-06-04 | ||
| Enamine | EN300-1592618-10.0g |
5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267130-39-1 | 10g |
$4236.0 | 2023-06-04 | ||
| Enamine | EN300-1592618-50mg |
5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267130-39-1 | 50mg |
$468.0 | 2023-09-23 | ||
| Enamine | EN300-1592618-100mg |
5-methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267130-39-1 | 100mg |
$490.0 | 2023-09-23 |
5-Methyl-1-(2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 5-Methyl-1-(2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid
Research Briefing on 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267130-39-1)
In recent years, the compound 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267130-39-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This triazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and bioactive compounds. The unique structural features of this molecule, including its triazole core and carboxylic acid functionality, make it a versatile scaffold for drug discovery and medicinal chemistry.
Recent studies have focused on the synthesis and optimization of 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid to enhance its pharmacological properties. One notable approach involves the use of click chemistry to efficiently construct the triazole ring, followed by modifications to the isobutyl side chain and carboxylic acid group to improve solubility and bioavailability. These synthetic strategies have enabled researchers to explore the compound's interactions with various biological targets, including enzymes and receptors implicated in inflammatory and metabolic disorders.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid on a specific kinase involved in cancer progression. The results demonstrated that the compound exhibited moderate inhibitory activity, with an IC50 value in the micromolar range. Further structural optimization led to the development of analogs with improved potency and selectivity, highlighting the potential of this scaffold for anticancer drug development.
Another area of interest is the application of this compound in antimicrobial research. A recent preprint article on bioRxiv reported that derivatives of 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid displayed activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the triazole moiety plays a critical role in disrupting bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance.
Beyond its direct therapeutic applications, 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid has also been explored as a building block for more complex molecular architectures. For instance, it has been incorporated into peptide mimetics and metal-organic frameworks (MOFs) for targeted drug delivery and imaging applications. The carboxylic acid group facilitates conjugation with other functional groups, enabling the design of multifunctional compounds with tailored properties.
Despite these advancements, challenges remain in the clinical translation of 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid-based therapeutics. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's versatility and potential as a valuable tool in chemical biology and drug discovery.
In conclusion, 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267130-39-1) represents a promising scaffold with diverse applications in medicinal chemistry. Ongoing research efforts are expected to yield new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in oncology, infectious diseases, and beyond.
1267130-39-1 (5-Methyl-1-(2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)